Cas no 1805207-61-7 (2-Amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-Amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805207-61-7
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4853422
• Update Time: 2025-10-30

2-Amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-5-4(2-13)3(6(9)10)1-12-7(5)11/h1,6,13H,2H2,(H2,11,12)
• InChI Key： OKVBZBJGMGHFKS-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(C(F)F)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol

Introduction to 2-Amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1805207-61-7) and Its Applications in Modern Chemical Biology

2-Amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol, identified by its CAS number 1805207-61-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its versatility in medicinal chemistry. The presence of multiple functional groups, including an amino group, a bromo substituent, a difluoromethyl moiety, and a hydroxymethyl group, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The unique structural features of 2-amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol contribute to its utility in the development of novel therapeutic agents. The amino group provides a site for further derivatization, enabling the creation of more complex structures through reactions such as condensation or coupling. The bromo substituent at the 3-position serves as a versatile handle for cross-coupling reactions, which are fundamental in constructing carbon-carbon bonds essential for drug design. Additionally, the difluoromethyl group introduces electron-withdrawing properties, influencing the electronic and steric environment of the molecule, which can be critical for optimizing pharmacokinetic profiles.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is associated with various diseases, particularly cancer. By leveraging the reactivity of the bromo and amino groups, researchers can design molecules that selectively inhibit specific kinases. For instance, recent studies have shown that pyridine derivatives can act as allosteric modulators or ATP competitors, disrupting signaling pathways that are aberrantly activated in tumor cells.

The incorporation of a difluoromethyl group into 2-amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol is particularly noteworthy. Difluoromethyl groups are known to enhance metabolic stability and binding affinity in drug candidates. This modification can prevent rapid degradation by metabolic enzymes and improve interactions with biological targets, leading to more potent and durable therapeutic effects. Furthermore, the hydroxymethyl group at the 4-position provides an additional site for chemical modification, allowing for the introduction of other functional groups that may enhance solubility or target specificity.

Recent advancements in computational chemistry have further accelerated the development of novel pyridine-based drugs. Molecular modeling techniques can predict how different structural modifications will affect biological activity, enabling researchers to optimize compounds like 2-amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol before conducting expensive wet-lab experiments. These computational approaches have been instrumental in identifying lead compounds with high potential for further development.

The synthesis of 2-amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions to introduce the bromo substituent, followed by nucleophilic substitution or cross-coupling reactions to install other functional groups. The use of palladium catalysts in cross-coupling reactions has become particularly popular due to their efficiency and selectivity.

In conclusion, 2-amino-3-bromo-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1805207-61-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile building block for designing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies, compounds like this will play an increasingly important role in the development of next-generation drugs.